ethyl 2-(4-(2-(1-isopropyl-3-methyl-1H-1,2,4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl)-1H-pyrazol-1-yl)-2-methylpropanoate
Overview
Description
Ethyl 2-(4-(2-(1-isopropyl-3-methyl-1H-1,2,4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl)-1H-pyrazol-1-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C26H31N7O3 and its molecular weight is 489.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Identification of Derivatives
Research by Adnan, Hassan, and Thamer (2014) in the "Asian Journal of Research in Chemistry" delves into the synthesis of heterocyclic compounds, including oxazepine derivatives, pyrazol derivatives, and isoxazole derivatives, from 2-aminobenzimidazole. This study contributes to the understanding of the synthesis routes and characterization of compounds related to the chemical structure (Adnan, Hassan, & Thamer, 2014).
Antioxidant and Antimicrobial Activities
Bassyouni et al. (2012) in the "Egyptian Pharmaceutical Journal" explored the synthesis of new derivatives, including pyrazole derivatives, and evaluated their antioxidant and antimicrobial activities. This research is significant for understanding the biological activities of compounds structurally similar to the one (Bassyouni et al., 2012).
Synthesis, Antibacterial, and Antifungal Activity of Derivatives
Hassan (2013) conducted a study published in "Molecules" on synthesizing pyrazoline and pyrazole derivatives, assessing their antimicrobial activity. This research provides insight into the potential applications of similar compounds in combating microbial infections (Hassan, 2013).
Synthesis and Characterization of Derivatives
Another study by Adnan, Hassan, and Thamer (2014) in the "Research Journal of Science and Technology" focused on synthesizing and characterizing heterocyclic compounds, including pyrazol derivatives. This research aids in understanding the chemical properties and potential applications of these compounds (Adnan, Hassan, & Thamer, 2014).
Synthesis and Enzymatic Activity
Research by Mohamed Abd and Gawaad Awas (2008) in "Acta Chimica Slovenica" on the synthesis of pyrazolopyrimidinyl keto-esters and their enzymatic activity highlights the potential of these compounds in enhancing enzymatic reactions, which could be relevant to the compound (Mohamed Abd & Gawaad Awas, 2008).
Antiproliferative Activity
A study by Mahran et al. (2015) in the "European Journal of Medicinal Chemistry" on synthesizing novel polynuclear heterocyclic compounds, including phenazine derivatives, and evaluating their antiproliferative activity against cancer cell lines provides valuable insights into the therapeutic potential of related compounds (Mahran et al., 2015).
Properties
IUPAC Name |
ethyl 2-methyl-2-[4-[2-(5-methyl-2-propan-2-yl-1,2,4-triazol-3-yl)-5,6-dihydroimidazo[1,2-d][1,4]benzoxazepin-9-yl]pyrazol-1-yl]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N7O3/c1-7-35-25(34)26(5,6)32-14-19(13-27-32)18-8-9-20-22(12-18)36-11-10-31-15-21(29-23(20)31)24-28-17(4)30-33(24)16(2)3/h8-9,12-16H,7,10-11H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEPYFMNKRMHMLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)N1C=C(C=N1)C2=CC3=C(C=C2)C4=NC(=CN4CCO3)C5=NC(=NN5C(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N7O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001100699 | |
Record name | Ethyl 4-[5,6-dihydro-2-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]imidazo[1,2-d][1,4]benzoxazepin-9-yl]-α,α-dimethyl-1H-pyrazole-1-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001100699 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
489.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1282514-64-0 | |
Record name | Ethyl 4-[5,6-dihydro-2-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]imidazo[1,2-d][1,4]benzoxazepin-9-yl]-α,α-dimethyl-1H-pyrazole-1-acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1282514-64-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-[5,6-dihydro-2-[3-methyl-1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]imidazo[1,2-d][1,4]benzoxazepin-9-yl]-α,α-dimethyl-1H-pyrazole-1-acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001100699 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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